Cas no 1806959-33-0 (4-(Chloromethyl)-2-(difluoromethyl)-3-methoxy-5-nitropyridine)

• Product Name: 4-(Chloromethyl)-2-(difluoromethyl)-3-methoxy-5-nitropyridine
• CAS No: 1806959-33-0
• MF: C₈H₇ClF₂N₂O₃
• MW: 252.602587938309
• CID: 4895920
• Update Time: 2025-05-19

4-(Chloromethyl)-2-(difluoromethyl)-3-methoxy-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-(difluoromethyl)-3-methoxy-5-nitropyridine

• Inchi： 1S/C8H7ClF2N2O3/c1-16-7-4(2-9)5(13(14)15)3-12-6(7)8(10)11/h3,8H,2H2,1H3
• InChI Key： VPYCPNNYMWQRGQ-UHFFFAOYSA-N
• SMILES： ClCC1C(=CN=C(C(F)F)C=1OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 1.7
• Topological Polar Surface Area: 67.9

Additional information on 4-(Chloromethyl)-2-(difluoromethyl)-3-methoxy-5-nitropyridine

Comprehensive Overview of 4-(Chloromethyl)-2-(difluoromethyl)-3-methoxy-5-nitropyridine (CAS No. 1806959-33-0)

The compound 4-(Chloromethyl)-2-(difluoromethyl)-3-methoxy-5-nitropyridine (CAS No. 1806959-33-0) is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. With its unique molecular structure featuring a chloromethyl group, a difluoromethyl moiety, and a nitropyridine backbone, this compound serves as a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its structural motifs could contribute to the development of novel therapeutics targeting various diseases.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced bioavailability and metabolic stability. The presence of the difluoromethyl group in 4-(Chloromethyl)-2-(difluoromethyl)-3-methoxy-5-nitropyridine makes it a valuable building block for designing compounds with improved pharmacokinetic properties. This aligns with the growing trend in medicinal chemistry to incorporate fluorine atoms into drug candidates to optimize their efficacy and safety profiles. Additionally, the nitropyridine core is known for its electron-withdrawing characteristics, which can influence the reactivity and binding affinity of resulting molecules.

From an industrial perspective, CAS No. 1806959-33-0 is often explored for its role in agrochemical formulations. The chloromethyl and methoxy groups provide reactive sites for further functionalization, enabling the creation of pesticides or herbicides with tailored properties. Given the increasing global focus on sustainable agriculture, researchers are investigating how such compounds can contribute to crop protection while minimizing environmental impact. This has led to a rise in searches for "nitropyridine-based agrochemicals" and "fluorinated pyridine intermediates" across scientific databases and search engines.

The synthesis and characterization of 4-(Chloromethyl)-2-(difluoromethyl)-3-methoxy-5-nitropyridine require advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and consistency of the compound, which is critical for its downstream applications. Laboratories and manufacturers prioritizing quality control often highlight "CAS 1806959-33-0 analysis" and "pyridine derivative synthesis" as key areas of interest, reflecting the compound's technical significance.

Another emerging topic related to this compound is its potential role in material science. The nitropyridine scaffold, combined with fluorine and chlorine substituents, could be leveraged to develop advanced materials with unique electronic or optical properties. This has sparked curiosity among researchers exploring "functionalized pyridines for materials" and "halogenated heterocycles," further broadening the scope of CAS No. 1806959-33-0 beyond traditional chemical applications.

In summary, 4-(Chloromethyl)-2-(difluoromethyl)-3-methoxy-5-nitropyridine represents a multifaceted compound with promising applications across pharmaceuticals, agrochemicals, and materials science. Its structural features, including the chloromethyl, difluoromethyl, and nitropyridine groups, make it a subject of ongoing research and innovation. As scientific inquiries continue to evolve, this compound is likely to remain a focal point for advancements in synthetic chemistry and interdisciplinary studies.